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Compound of Interest

Compound Name: ZK-806450

Cat. No.: B15608462

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the solubilization and preparation of ZK-
806450, a potent factor Xa inhibitor with noted antiviral activities. The following sections outline
the necessary reagents, equipment, and step-by-step instructions to ensure accurate and
reproducible preparation of ZK-806450 solutions for various research applications. Adherence
to these guidelines is crucial for maintaining the integrity and activity of the compound.

Compound Information

Parameter Value Reference
Compound Name ZK-806450 [1]
CAS Number 247188-27-8 [1]
Molecular Formula Cs1H31Ns0 [1]
Molecular Weight 489.62 g/mol [1]
Appearance Solid powder [1]

) >98% (or refer to the
Purity N ) [1]
Certificate of Analysis)
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Solubility Data

ZK-806450 is readily soluble in Dimethyl Sulfoxide (DMSO).[1] The following table provides the
required volumes of DMSO to prepare stock solutions of varying concentrations based on a
compound mass of 1 mg, 5 mg, and 10 mg.

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.04 mL 10.21 mL 20.42 mL

5mM 0.41 mL 2.04 mL 4.08 mL

10 mM 0.20 mL 1.02 mL 2.04 mL

50 mM 0.04 mL 0.20 mL 0.41mL

Note: This data is based on a molecular weight of 489.62 g/mol . Batch-specific molecular
weights may vary due to hydration, which will affect the solvent volumes required. Always refer
to the batch-specific information provided by the supplier.[1]

Solvent Preparation Protocol

This protocol details the steps for preparing a stock solution of ZK-806450 in DMSO.

Materials and Equipment
e ZK-806450 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or appropriate vials

Calibrated micropipettes

Vortex mixer
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+ Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Workflow

Preparation

Start: Gather Materials

[ Accurately weigh ZK-806450 powder ]

,

[ Transfer powder to a sterile vial ]

[ Add the calculated volume of DMSO ]

Solubilization

[ Vortex the solution until fully dissolved j

T Partiiulates Present
[ Visually inspect for particulates j

Clear Solution

Storage
\

[ Aliquot into smaller working volumes (optional) j

, l

Short-term Storage: Long-term Storage:
0 - 4 °C (days to weeks) -20 °C (months to years)

End: Solution Ready for Use
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Workflow for ZK-806450 Solvent Preparation.

Step-by-Step Procedure

Preparation: Before handling the compound, ensure you are wearing appropriate PPE.

Weighing: Accurately weigh the desired amount of ZK-806450 powder using a calibrated
analytical balance.

Transfer: Carefully transfer the weighed powder into a sterile microcentrifuge tube or an
appropriate vial.

Solvent Addition: Based on the desired final concentration (refer to the table in Section 2),
use a calibrated micropipette to add the calculated volume of DMSO to the vial containing
the ZK-806450 powder.

Dissolution: Tightly cap the vial and vortex the solution until the ZK-806450 is completely
dissolved. A clear solution should be obtained.

Visual Inspection: Visually inspect the solution to ensure there are no undissolved
particulates. If particulates are present, continue to vortex until the solution is clear.

Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes.

o Short-term storage: Store the stock solution at 0 - 4 °C for use within days to weeks.[1]

o Long-term storage: For long-term storage (months to years), store the aliquots at -20 °C.

[1]

Safety Precautions

ZK-806450 is for research use only and is not for human or veterinary use.[1]

Handle the compound and DMSO in a well-ventilated area, preferably within a chemical
fume hood.
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e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

» Dispose of waste materials according to institutional and local regulations.

Disclaimer

The information provided in these application notes is for guidance only and is based on
currently available data. Researchers should always refer to the product-specific information
provided by the supplier and conduct their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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